Ethyl 3-amino-2-hydroxybutanoate hydrochloride
Overview
Description
Ethyl 3-amino-2-hydroxybutanoate hydrochloride is a chemical compound with the molecular formula C6H14ClNO3 . It has a molecular weight of 183.63 . This compound is typically available in powder form .
Molecular Structure Analysis
The InChI code for Ethyl 3-amino-2-hydroxybutanoate hydrochloride is1S/C6H13NO3.ClH/c1-3-10-6(9)5(8)4(2)7;/h4-5,8H,3,7H2,1-2H3;1H . This code provides a specific textual representation of the molecule’s structure. Physical And Chemical Properties Analysis
Ethyl 3-amino-2-hydroxybutanoate hydrochloride is a powder that is stored at room temperature .Scientific Research Applications
Pharmacology: Targeted Drug Synthesis
Ethyl 3-amino-2-hydroxybutanoate hydrochloride plays a crucial role in the synthesis of pharmacologically active molecules. Its structure serves as a building block for the creation of complex drug compounds. In particular, its amino and hydroxy functional groups are reactive sites that can be modified to produce derivatives with potential therapeutic effects .
Biochemistry: Enzyme Reaction Studies
In biochemistry, this compound is used to study enzyme-substrate interactions, particularly in reactions involving transamination or deamination. Its structural similarity to amino acids makes it an ideal candidate for probing the mechanisms of enzymes that act on amino acid substrates .
Medicinal Chemistry: Lead Compound Optimization
Medicinal chemists utilize Ethyl 3-amino-2-hydroxybutanoate hydrochloride as a lead compound for optimization. Through various chemical modifications, researchers can enhance its pharmacokinetic properties, reduce toxicity, and improve efficacy, leading to the development of new medications .
Drug Synthesis: Chiral Pool Synthesis
This compound is valuable in chiral pool synthesis, where its stereochemistry can be exploited to create enantiomerically pure pharmaceuticals. Its chiral center is particularly useful for constructing molecules with specific stereochemical configurations, which is critical for drug efficacy .
Organic Chemistry: Chemical Synthesis
Organic chemists employ Ethyl 3-amino-2-hydroxybutanoate hydrochloride in various chemical syntheses. It acts as an intermediate in the preparation of complex organic molecules. Its reactivity allows for selective transformations, leading to diverse synthetic pathways .
Industrial Uses: Intermediate for Specialty Chemicals
On an industrial scale, this compound is used as an intermediate in the production of specialty chemicals. These chemicals have applications in different fields, such as agriculture, manufacturing, and materials science, where they contribute to the development of advanced products .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 3-amino-2-hydroxybutanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO3.ClH/c1-3-10-6(9)5(8)4(2)7;/h4-5,8H,3,7H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAWOEFWTUQZCRV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(C)N)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1803586-68-6 |
Source
|
| Record name | Butanoic acid, 3-amino-2-hydroxy-, ethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803586-68-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | ethyl 3-amino-2-hydroxybutanoate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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